Cas no 565459-83-8 (Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)-)
565459-83-8 structure
Product Name:Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)-
CAS No:565459-83-8
MF:C10H12F2N2S
MW:230.277487754822
CID:4039881
PubChem ID:21878138
Update Time:2025-04-22
Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)-
- 3,5-difluoro-4-thiomorpholinoaniline
- SCHEMBL3045642
- 3,5-Difluoro-4-(4-thiomorpholinyl)benzenamine
- 3,5-difluoro-4-(4-thiomorpholinyl)aniline
- 565459-83-8
- DB-378306
- AKOS010244050
- 3,5-Difluoro-4-thiomorpholin-4-yl-phenylamine
- JNVNXBAPAHAIQV-UHFFFAOYSA-N
-
- Inchi: 1S/C10H12F2N2S/c11-8-5-7(13)6-9(12)10(8)14-1-3-15-4-2-14/h5-6H,1-4,13H2
- InChI Key: JNVNXBAPAHAIQV-UHFFFAOYSA-N
- SMILES: C1(N)=CC(F)=C(N2CCSCC2)C(F)=C1
Computed Properties
- Exact Mass: 230.06892589Da
- Monoisotopic Mass: 230.06892589Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.6Ų
Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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